Cas no 956828-47-0 (Tert-Butyl (4-chloro-2-fluorophenyl)carbamate)

• Product Name: Tert-Butyl (4-chloro-2-fluorophenyl)carbamate
• CAS No: 956828-47-0
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• MDL: MFCD21170448
• CID: 844688
• PubChem ID: 65142538
• Update Time: 2025-07-19

Tert-Butyl (4-chloro-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-fluoro-phenyl)-carbaMic acid tert-butyl ester
• tert-Butyl (4-chloro-2-fluorophenyl)carbamate
• tert-butyl N-(4-chloro-2-fluorophenyl)carbamate
• SFOFUPMHMIGQMT-UHFFFAOYSA-N
• AK158349
• AB0072697
• tert-butyl(4-chloro-2-fluorophenyl)carbamate
• ST24049531
• Z1973465456
• Tert-Butyl (4-chloro-2-fluorophenyl)carbamate

• MDL： MFCD21170448
• Inchi： 1S/C11H13ClFNO2/c1-11(2,3)16-10(15)14-9-5-4-7(12)6-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： SFOFUPMHMIGQMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3

Additional information on Tert-Butyl (4-chloro-2-fluorophenyl)carbamate

Professional Introduction to Tert-Butyl (4-chloro-2-fluorophenyl)carbamate (CAS No. 956828-47-0)

Tert-Butyl (4-chloro-2-fluorophenyl)carbamate, with the chemical formula C₁₁H₁₃ClFNO₂, is a significant compound in the field of pharmaceutical chemistry and agrochemical research. This compound is characterized by its tert-butyl group and the presence of both chloro and fluoro substituents on the aromatic ring, which contribute to its unique chemical properties and reactivity. The CAS number 956828-47-0 uniquely identifies this molecule in scientific literature and databases, facilitating precise referencing and research applications.

The synthesis of Tert-butyl (4-chloro-2-fluorophenyl)carbamate involves a series of well-defined chemical reactions, often starting from readily available precursors such as 4-chloro-2-fluorobenzoyl chloride. The reaction typically proceeds through a carbamate formation step, where the tert-butyl group is introduced via an nucleophilic substitution reaction. This process requires careful control of reaction conditions, including temperature, solvent selection, and catalyst use, to ensure high yield and purity.

In recent years, Tert-butyl (4-chloro-2-fluorophenyl)carbamate has garnered attention in the development of novel pharmaceutical agents. Its structural features make it a versatile intermediate in the synthesis of more complex molecules. For instance, the fluoro substituent enhances metabolic stability, a crucial factor in drug design aimed at improving bioavailability and reducing degradation rates. Additionally, the chloro group can serve as a handle for further functionalization, enabling the creation of derivatives with tailored biological activities.

One of the most compelling applications of Tert-butyl (4-chloro-2-fluorophenyl)carbamate is in the field of medicinal chemistry. Researchers have leveraged its structural framework to develop potential inhibitors of various enzymatic targets. Notably, studies have explored its efficacy as a precursor in the synthesis of compounds that modulate kinases and other signaling pathways implicated in diseases such as cancer and inflammation. The tert-butyl group contributes to lipophilicity, optimizing membrane permeability and enhancing intracellular delivery.

The agrochemical sector has also benefited from the properties of Tert-butyl (4-chloro-2-fluorophenyl)carbamate. Its derivatives exhibit promising herbicidal and pesticidal activities due to their ability to interfere with essential biological processes in weeds and pests while maintaining selectivity towards crops. This makes it a valuable candidate for developing next-generation agrochemicals that meet the growing demand for sustainable farming practices.

Recent advancements in computational chemistry have further illuminated the potential of Tert-butyl (4-chloro-2-fluorophenyl)carbamate. Molecular modeling studies suggest that modifications to its structure can fine-tune its pharmacokinetic profile, making it an attractive scaffold for drug discovery efforts. These simulations have guided experimental designs, leading to more efficient synthetic routes and improved yields.

The environmental impact of using Tert-butyl (4-chloro-2-fluorophenyl)carbamate is another critical consideration. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce hazardous byproducts. Innovations such as catalytic processes and solvent-free reactions are being explored to enhance sustainability without compromising efficiency.

In conclusion, Tert-butyl (4-chloro-2-fluorophenyl)carbamate represents a compound of considerable interest across multiple scientific disciplines. Its unique structural attributes enable diverse applications in pharmaceuticals and agrochemicals, while ongoing research continues to uncover new possibilities for its use. As our understanding of chemical interactions deepens, compounds like this one will undoubtedly play an increasingly pivotal role in addressing global challenges in health and agriculture.